4-[(3-Fluoropyridin-4-yl)sulfamoyl]benzene-1-sulfonyl fluoride

• IUPAC Name: 4-[(3-fluoropyridin-4-yl)sulfamoyl]benzenesulfonyl fluoride
• InChI: InChI=1S/C11H8F2N2O4S2/c12-10-7-14-6-5-11(10)15-21(18,19)9-3-1-8(2-4-9)20(13,16)17/h1-7H,(H,14,15)
• InChI Key: HOJCOPKVXCXCND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)NC2=C(C=NC=C2)F)S(=O)(=O)F
• Molecular Formula: C11H8F2N2O4S2
• Molecular Weight: 334.3 g/mol

Description

“4-[(3-Fluoropyridin-4-yl)sulfamoyl]benzene-1-sulfonyl fluoride” is a chemical compound. It is part of the sulfonyl fluorides group, which has been used as electrophilic warheads by both medicinal chemists and chemical biologists. Sulfonyl fluorides have emerged as a functional group with diverse applications.

Synthesis Analysis

Sulfonyl fluorides have a history dating back to 1921, with the first sulfonyl fluoride synthesized by treating toluene with fluorosulfonic acid. New synthetic approaches that start with sulfur-containing substrates include the activation of sulfonamides using pyrilium salts, the deoxygenation of sulfonic acids, and the electrochemical oxidation of thiols. In 2019, Kim and Kwon reported the fluorosulfonylation of arynes using gaseous sulfuryl fluoride (SO2F2).

Chemical Reactions Analysis

Sulfonyl fluorides are known for their balance of reactivity and stability, particularly their resistance to hydrolysis under physiological conditions. They have been used in various transformations, including sulfur(vi)-fluoride exchange (SuFEx) processes.